Cas no 5399-58-6 (2-Propanesulfonic Acid Sodium Salt)

• Product Name: 2-Propanesulfonic Acid Sodium Salt
• CAS No: 5399-58-6
• MF: C₃H₇NaO₃S
• MW: 146.140650987625
• CID: 370406
• PubChem ID: 4992759
• Update Time: 2025-11-02

2-Propanesulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 2-Propanesulfonic acid,sodium salt (1:1)
• 2-PROPANESULFONIC ACID SODIUM SALT
• Propan-2-sulfonsaeure,Natrium-Salz
• propane-2-sulfonic acid,sodium-salt
• sodium propane-2-sulfonate
• sodium propane-2-sulphonate
• sodium;propane-2-sulfonate
• QN4V43VN34
• NSC 4851
• NS00044203
• 2-Propanesulfonic acid, sodium salt
• 5399-58-6
• NSC-4851
• UNII-QN4V43VN34
• SCHEMBL833093
• sodium isopropylsulfonate
• AKOS006228854
• FT-0627458
• DTXSID8063836
• EINECS 226-434-2
• Isopropylsulfonate Sodium; 2-Propanesulfonate Sodium
• JUAHWAGHDQJOLT-UHFFFAOYSA-M
• 2-Propanesulfonic Acid Sodium Salt

• Inchi： 1S/C3H8O3S.Na/c1-3(2)7(4,5)6;/h3H,1-2H3,(H,4,5,6);/q;+1/p-1
• InChI Key： JUAHWAGHDQJOLT-UHFFFAOYSA-M
• SMILES： S(C(C)C)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 146.00100
• Monoisotopic Mass: 123.01159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: -0.2
• Topological Polar Surface Area: 57.2

Experimental Properties

• Color/Form: Not determined
• Melting Point: >300 °C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 65.58000
• LogP: 1.02080
• Solubility: Not determined

2-Propanesulfonic Acid Sodium Salt Security Information

• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids

Additional information on 2-Propanesulfonic Acid Sodium Salt

Comprehensive Guide to 2-Propanesulfonic Acid Sodium Salt (CAS No. 5399-58-6): Properties, Applications, and Industry Insights

2-Propanesulfonic Acid Sodium Salt (CAS No. 5399-58-6), also known as sodium 2-propanesulfonate, is a versatile organic compound widely used in biochemical, pharmaceutical, and industrial applications. This sulfonate derivative is valued for its water solubility, stability, and compatibility with biological systems, making it a critical component in buffer formulations, detergent production, and specialty chemical synthesis. With increasing interest in sustainable and high-performance additives, 2-Propanesulfonic Acid Sodium Salt has gained attention for its eco-friendly profile and multifunctional properties.

The compound’s molecular structure features a sulfonate group (-SO3Na) attached to a propane backbone, enhancing its ionic characteristics and surfactant capabilities. Researchers often explore its role as a zwitterionic buffer in electrophoresis and chromatography, where it minimizes pH fluctuations. Recent trends highlight its utility in green chemistry initiatives, aligning with global demands for biodegradable and non-toxic alternatives. Common search queries like "2-Propanesulfonic Acid Sodium Salt uses" or "CAS 5399-58-6 solubility" reflect growing curiosity about its practical applications.

In the pharmaceutical sector, 2-Propanesulfonic Acid Sodium Salt serves as an excipient to improve drug solubility and formulation stability. Its low toxicity and high purity meet stringent regulatory standards, making it suitable for biopharmaceutical manufacturing. Additionally, its compatibility with enzymes and proteins has spurred interest in biocatalysis and diagnostic reagent development. Industry reports suggest a rising demand for sulfonate-based compounds in next-generation drug delivery systems, further driving research into this chemical.

From an industrial perspective, 2-Propanesulfonic Acid Sodium Salt is employed in textile processing and coatings due to its emulsifying and anti-static properties. Manufacturers prioritize its use in high-performance lubricants and corrosion inhibitors, where its thermal stability ensures longevity. Environmental concerns have also led to innovations in wastewater treatment, where sulfonates aid in heavy metal sequestration. Searches for "eco-friendly surfactants" or "sulfonate applications 2024" underscore its relevance in sustainable industrial solutions.

Quality control and analytical methods for CAS No. 5399-58-6 are critical to ensure consistency across batches. Techniques like HPLC and NMR spectroscopy are commonly used to verify purity, while FT-IR analysis confirms structural integrity. Suppliers often highlight compliance with ISO and GMP standards to cater to pharmaceutical and research clients. FAQs such as "how to store 2-Propanesulfonic Acid Sodium Salt" emphasize the need for airtight containers and moisture-free conditions to maintain stability.

Looking ahead, advancements in nanotechnology and material science may expand the applications of 2-Propanesulfonic Acid Sodium Salt. Its potential in conductive polymers and energy storage systems is under exploration, aligning with the push for renewable energy solutions. As industries prioritize sustainability, this compound’s role in circular economy models is likely to grow, reinforcing its status as a key player in modern chemistry.